2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride
Overview
Description
2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride (4FMPA) is a derivative of phenethylamine and is a member of the morpholine class of compounds. 4FMPA is a synthetic compound that has been used in scientific research for its potential applications in biochemistry and physiology. It is a relatively new compound and has been studied for its biochemical and physiological effects.
Scientific Research Applications
2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride has been studied for its potential applications in biochemistry and physiology. It has been used to study the effects of monoamine oxidase inhibitors in the brain, as well as to study the role of dopamine in the reward system. It has also been used to study the effects of various drugs on the central nervous system. Additionally, 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride has been used to study the effects of various neurotransmitters on behavior and cognition.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various proteins and receptors
Mode of Action
It’s known that the fluorine atom in the compound can significantly alter the conformational landscape of the molecule . This can affect the compound’s interaction with its targets and lead to changes in their function .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways
Pharmacokinetics
The presence of a fluorine atom can influence the compound’s bioavailability and pharmacokinetic profile .
Result of Action
Similar compounds have been found to have various biological activities
Action Environment
The action, efficacy, and stability of 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride can be influenced by various environmental factors. For instance, the presence of a fluorine atom can affect the compound’s reactivity and stability
Advantages and Limitations for Lab Experiments
2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive compound, making it cost-effective for use in research. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride has been shown to have a relatively low potency, making it less effective than some other MAO inhibitors.
Future Directions
There are several potential future directions for the use of 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride in research. One potential area of study is the use of 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride in combination with other drugs to study the effects of drug combinations on behavior and cognition. Additionally, 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride could be used to study the effects of monoamine oxidase inhibitors on the reward system. Furthermore, 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride could be used to study the effects of various neurotransmitters on behavior and cognition. Finally, 2-(4-Fluoro-phenyl)-2-morpholin-4-YL-ethylamine hydrochloride could be used to study the effects of monoamine oxidase inhibitors on the dopaminergic system.
properties
IUPAC Name |
2-(4-fluorophenyl)-2-morpholin-4-ylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17FN2O.ClH/c13-11-3-1-10(2-4-11)12(9-14)15-5-7-16-8-6-15;/h1-4,12H,5-9,14H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBWSOVNEIZXRNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CN)C2=CC=C(C=C2)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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